6-tert.Butyl-3-hydrazino-5,6,7,8-tetrahydrocinnoline

• Molecular Formula: C12H20N4
• Molecular Weight: 220.31 g/mol
• IUPAC Name: (6-tert-butyl-5,6,7,8-tetrahydrocinnolin-3-yl)hydrazine
• InChI: InChI=1S/C12H20N4/c1-12(2,3)9-4-5-10-8(6-9)7-11(14-13)16-15-10/h7,9H,4-6,13H2,1-3H3,(H,14,16)
• InChI Key: ATHNVAJKGZTNOQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2=NN=C(C=C2C1)NN

Description

6-tert.Butyl-3-hydrazino-5,6,7,8-tetrahydrocinnoline is a useful research compound. Its molecular formula is C12H20N4 and its molecular weight is 220.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 13.8 g of 6-tert.butyl-3-chloro-5,6,7,8-tetrahydrocinnoline in 100 cc of hydrazine hydrate is stirred in an oil bath of 100° for 23 hours, whereby 20 cc of tetrahydrofuran are added after 1 hour. The mixture is worked up as described in Example 4, and the resulting crude oily title compound is dissolved in 40 cc of absolute ethanol, and hydrochloric acid in ethanol is added to the solution until an acid reaction is obtained. The hydrochloride which crystallizes is triturated with 100 cc of concentrated ammonia, the insoluble title compound is filtered off and has a M.P. of 72°-73° (decomp.).